4-Methyl-3-(piperidin-1-ylsulfonyl)benzenesulfonyl chloride

• IUPAC Name: 4-methyl-3-piperidin-1-ylsulfonylbenzenesulfonyl chloride
• InChI: InChI=1S/C12H16ClNO4S2/c1-10-5-6-11(19(13,15)16)9-12(10)20(17,18)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: SVHSWYSSFGPWDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)Cl)S(=O)(=O)N2CCCCC2
• Molecular Formula: C12H16ClNO4S2
• Molecular Weight: 337.8 g/mol

Description

“4-Methyl-3-(piperidin-1-ylsulfonyl)benzenesulfonyl chloride” is a chemical compound with a molecular weight of 337.84. It is primarily used for research purposes.

Physical And Chemical Properties Analysis

“4-Methyl-3-(piperidin-1-ylsulfonyl)benzenesulfonyl chloride” is a solid at room temperature. It has a predicted melting point of 193.92°C, a predicted boiling point of approximately 488.3°C at 760 mmHg, and a predicted density of approximately 1.4 g/cm^3. Its refractive index is predicted to be 1.58 at 20°C.

Scientific Research Applications

• Synthesis and Antibacterial Study : Compounds related to 4-Methyl-3-(piperidin-1-ylsulfonyl)benzenesulfonyl chloride have been synthesized and studied for their antibacterial properties. For example, Khalid et al. (2016) synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which showed moderate to talented antibacterial activity (Khalid et al., 2016).

• Analysis in Wastewater : Sacher et al. (1997) developed methods for determining aliphatic amines in wastewater and surface water. These methods involve derivatization of the amines with benzenesulfonyl chloride, demonstrating its utility in environmental analysis (Sacher et al., 1997).

• Synthesis and Structural Characterization : Cheng De-ju (2015) focused on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists. These compounds, including derivatives of 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, are being researched for their potential in HIV-1 infection prevention (Cheng De-ju, 2015).

• Reactivity Toward Amines : Tarasov et al. (2002) synthesized 3-(4-Oxo-4H-3,1-benzoxazin-2-yl)-1-benzenesulfonyl chloride and studied its reactivity toward amines like aniline and piperidine. This research contributes to understanding the chemical properties and potential applications of such compounds (Tarasov et al., 2002).

• Corrosion Inhibition Studies : Kaya et al. (2016) investigated piperidine derivatives, including those with benzenesulfonyl moieties, for their corrosion inhibition properties on iron. This has implications in materials science and engineering (Kaya et al., 2016).

• Vibrational Frequency Analysis : Dabbagh et al. (2007) conducted a detailed analysis of the structural, infrared spectra, and visible spectra of 4-substituted aminoazo-benzenesulfonyl azides. Their research provides insight into the physical and chemical characteristics of these compounds (Dabbagh et al., 2007).

• Antimicrobial Activity Against Plant Pathogens : Vinaya et al. (2009) synthesized 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives and evaluated their antimicrobial activity against pathogens of tomato plants. This research highlights the potential agricultural applications of such compounds (Vinaya et al., 2009).

Safety and Hazards

“4-Methyl-3-(piperidin-1-ylsulfonyl)benzenesulfonyl chloride” should be handled with care. It is harmful if swallowed and may cause severe skin burns and eye damage. It may also cause respiratory irritation. In case of contact with skin or eyes, rinse immediately with plenty of water. If swallowed, seek immediate medical attention.